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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673

An In-depth Technical Guide to Ammonium Thiosulfate: CAS Number and Safety Data
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and detailed safety data for ammonium thiosulfate. The information is
presented to be a valuable resource for researchers, scientists, and professionals involved in
drug development and other scientific applications where this compound is utilized.

Chemical Identification

o Chemical Name: Ammonium thiosulfate

CAS Number: 7783-18-8[1][2][3]

Molecular Formula: (NH4)2S203[1]

Molecular Weight: 148.21 g/mol [2]

Synonyms: Ammonium hyposulfite, Thiosulfuric acid, diammonium salt

Physical and Chemical Properties

Ammonium thiosulfate is a white crystalline solid that is highly soluble in water. It is
commonly available as a colorless to pale yellow liquid solution.
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Property Value Reference

) White crystalline solid or
Physical State )
colorless solution

Melting Point 150 °C (decomposes)
Density 1.679 g/mL at 25 °C

pH 7.0 - 8.5 (for the solution)
Solubility Highly soluble in water

Toxicological Data

The following tables summarize the acute toxicity data for ammonium thiosulfate.

Acute Oral Toxicity

Species Route LD50 Reference
Rat Oral 1,950 - 2,890 mg/kg
Mouse Oral 2,100 - >3,000 mg/kg

Acute Inhalation Toxicity

Species Route LC50 Exposure Time Reference
Rat Inhalation > 2,260 mg/m3 4 hours
Mouse Inhalation > 1,800 mg/m3 4 hours

Ecotoxicity Data
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Species Test LC50/EC50 Exposure Time Reference

Bluegill (Lepomis )
) Static acute 1,000 mg/L 96 hours
macrochirus)

Rainbow Trout
(Oncorhynchus Static acute 770 mg/L 96 hours

mykiss)

Sheepshead
Minnow

) Static acute > 1,000 mg/L 96 hours
(Cyprinodon

variegatus)

Mysid Shrimp
(Americamysis Static acute 77 mg/L 96 hours
bahia)

Daphnia magna

Static test 230 mg/L 48 hours
(Water flea)

Hazard Identification and Safety Precautions

Ammonium thiosulfate is generally considered to have low toxicity to humans. However, it
may cause irritation upon contact with eyes, skin, or the respiratory tract. Ingestion can lead to
gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical goggles or safety glasses.
o Hand Protection: Wear protective gloves, such as neoprene rubber gloves.

» Skin and Body Protection: Wear suitable protective clothing and an apron to prevent skin
contact.

o Respiratory Protection: If mist may be generated, a NIOSH/MSHA approved mist respirator
should be worn.
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Handling and Storage:

Use in a well-ventilated area.

Avoid contact with eyes, skin, and clothing.

Wash thoroughly after handling.

Store in a cool, well-ventilated place away from incompatible materials such as strong acids,
strong bases, and strong oxidizers.

Experimental Protocols

The toxicological data presented in safety data sheets are typically generated using
standardized experimental protocols, such as those developed by the Organisation for
Economic Co-operation and Development (OECD). Below are summaries of the methodologies
for key toxicological endpoints.

Acute Oral Toxicity (OECD Guideline 401 - Historical)

While now rescinded and replaced by alternative methods that reduce animal use, the
historical OECD Guideline 401 provides context for LD50 data.

o Principle: The test substance is administered in graduated doses to several groups of
experimental animals (typically rats) by oral gavage.

e Procedure:

[e]

Animals are fasted prior to dosing.

o

The substance is administered in a single dose.

[¢]

Animals are observed for mortality, clinical signs of toxicity, and behavioral changes for at
least 14 days.

[¢]

Body weights are recorded weekly.

[¢]

A necropsy of all animals is performed at the end of the study.
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» Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose of a substance that can be expected to cause death in 50% of the animals.

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline is used to assess the health hazards of a substance upon short-term inhalation
exposure.

o Principle: Animals (typically rats) are exposed to the test substance as a gas, vapor, or
aerosol in a dynamic inhalation chamber for a defined period.

e Procedure:

[e]

Several groups of animals are exposed to different concentrations of the test substance,
typically for 4 hours.

o A control group is exposed to clean air under the same conditions.

o Animals are observed for signs of toxicity during and after exposure for a period of at least
14 days.

o Observations include changes in skin, fur, eyes, respiratory and circulatory systems, as
well as behavioral patterns.

o Body weights are recorded, and a gross necropsy is performed on all animals.

o Endpoint: The LC50 (median lethal concentration) is determined, representing the
concentration of the chemical in the air that is expected to kill 50% of the test animals during
the exposure period.

Daphnia sp. Acute Immobilisation Test (OECD Guideline
202)

This test evaluates the acute toxicity of substances to aquatic invertebrates.

 Principle: Young Daphnia (water fleas), less than 24 hours old, are exposed to the test
substance in a static or semi-static system for 48 hours.
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e Procedure:

o At least five concentrations of the test substance are prepared in a suitable aqueous
medium.

o Daphnia are introduced into the test vessels containing the different concentrations and a
control.

o The number of immobilized Daphnia (those that are unable to swim within 15 seconds
after gentle agitation) is recorded at 24 and 48 hours.

o Water quality parameters such as pH, dissolved oxygen, and temperature are monitored.

o Endpoint: The EC50 (median effective concentration) is calculated, which is the
concentration of the test substance that immobilizes 50% of the Daphnia after 48 hours of
exposure.

Diagrams
Chemical Safety Assessment Workflow

The following diagram illustrates a logical workflow for the safety assessment of a chemical
substance like ammonium thiosulfate.
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Caption: Workflow for chemical safety assessment.

Acute Oral Toxicity Testing Logic
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This diagram outlines the logical steps involved in an acute oral toxicity test.
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Caption: Logic of acute oral toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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